Cas no 130112-64-0 (Propanoic acid, 3-[(4-fluorophenyl)amino]-3-oxo-, methyl ester)

• Product Name: Propanoic acid, 3-[(4-fluorophenyl)amino]-3-oxo-, methyl ester
• CAS No: 130112-64-0
• MF: C₁₀H₁₀FNO₃
• MW: 211.189706325531
• CID: 1229132
• PubChem ID: 19901127
• Update Time: 2025-04-20

Propanoic acid, 3-[(4-fluorophenyl)amino]-3-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-[(4-fluorophenyl)amino]-3-oxo-, methyl ester
• methyl 3-(4-fluoroanilino)-3-oxopropanoate
• methyl 3-(4-fluorophenylamino)-3-oxopropanoate
• 130112-64-0
• WDLMEQGFKXXCRX-UHFFFAOYSA-N
• DTXSID90601141
• methyl 2-[N-(4-fluorophenyl)carbamoyl]acetate
• DA-32854
• SCHEMBL680052

• Inchi： 1S/C10H10FNO3/c1-15-10(14)6-9(13)12-8-4-2-7(11)3-5-8/h2-5H,6H2,1H3,(H,12,13)
• InChI Key： WDLMEQGFKXXCRX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC(CC(=O)OC)=O

Computed Properties

• Exact Mass: 211.0645
• Monoisotopic Mass: 211.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4